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Compound of Interest

Compound Name: N-hydroxy-2,4-dimethylbenzamide

Cat. No.: B13230157

Get Quote

Chemical & Pharmacological Profile
N-hydroxy-2,4-dimethylbenzamide (CAS: 1016501-42-0) functions as a reversible,

competitive inhibitor of zinc-dependent HDACs (Class I, II, and IV).[1]

Structural Pharmacophore Analysis
The molecule is composed of two distinct functional domains that dictate its biological activity:
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Domain Chemical Moiety Function

Zinc-Binding Group (ZBG)
N-hydroxyamide (Hydroxamic

Acid)

Chelates the Zn²⁺ ion at the

bottom of the HDAC catalytic

tunnel.[1] This is the primary

driver of potency.

Surface Recognition Cap 2,4-Dimethylphenyl

Interacts with the amino acid

residues at the "rim" of the

catalytic tunnel.[1] The ortho-

methyl group (position 2)

induces steric torsion, forcing

the phenyl ring out of planarity

with the amide group.

Key Insight (The Ortho-Effect): Unlike unsubstituted benzohydroxamic acid, the 2-methyl

substitution restricts the conformational freedom of the molecule.[1] This "pre-organized"

conformation can enhance binding affinity by reducing the entropic penalty upon binding to the

enzyme surface, provided the active site can accommodate the steric bulk.

Mechanism of Action (MOA)
The inhibition follows a classic chelation mechanism:

Entry: The hydroxamic acid moiety enters the narrow hydrophobic channel of the HDAC

enzyme.

Chelation: The oxygen atoms of the hydroxamate form a bidentate coordination complex with

the catalytic Zinc ion (Zn²⁺).[2]

Displacement: This binding displaces the water molecule required for the hydrolytic

deacetylation of lysine residues.

Result: Hyperacetylation of histones (H3, H4) and non-histone proteins (e.g., p53, tubulin),

leading to chromatin relaxation and transcriptional reactivation of tumor suppressor genes.

Biological Signaling Pathway
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The following diagram illustrates the downstream effects of N-hydroxy-2,4-
dimethylbenzamide inhibition, mapping the cascade from enzymatic blockade to cellular

phenotype.
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Figure 1: Signal transduction cascade initiated by zinc chelation, leading to epigenetic

remodeling.[1]

Chemical Synthesis Protocol
For researchers synthesizing this probe de novo, the following protocol ensures high purity and

yield. This method utilizes a direct conversion of the acid chloride to the hydroxamic acid to

avoid the slower kinetics of ester aminolysis.

Precursors: 2,4-Dimethylbenzoic acid, Thionyl chloride (SOCl₂), Hydroxylamine hydrochloride

(NH₂OH·HCl).

Step-by-Step Methodology
Acid Chloride Formation:

Dissolve 5.0 mmol of 2,4-dimethylbenzoic acid in 10 mL of anhydrous dichloromethane

(DCM).

Add 1.5 equivalents of Thionyl chloride and a catalytic drop of DMF.

Reflux for 2 hours under inert atmosphere (N₂).

Evaporate solvent and excess SOCl₂ in vacuo to yield the crude acid chloride.

Hydroxaminolysis (The Critical Step):

Preparation of Free Hydroxylamine: In a separate flask, dissolve 10 mmol Hydroxylamine

hydrochloride in minimal water/methanol (1:1). Add 10 mmol KOH at 0°C to generate free

NH₂OH.[1] Filter off the KCl precipitate if necessary.

Coupling: Add the crude acid chloride (dissolved in dry THF) dropwise to the cold

hydroxylamine solution (0°C).

Stirring: Allow the mixture to warm to room temperature and stir for 4 hours.

Workup & Purification:
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Evaporate THF. Dilute the residue with water.

Acidify carefully with 1N HCl to pH ~5.[1] The product, N-hydroxy-2,4-
dimethylbenzamide, should precipitate as a white/off-white solid.[1]

Filter and wash with cold water.[1]

Recrystallization:[1][3] Recrystallize from Ethyl Acetate/Hexane to achieve >98% purity.

Validation Check:

Ferric Chloride Test: Dissolve a small amount of product in ethanol and add 1% FeCl₃.[1] A

deep violet/red color confirms the presence of the hydroxamic acid moiety.

In Vitro Evaluation Protocols
To validate the activity of N-hydroxy-2,4-dimethylbenzamide, two complementary assays are

required: an enzymatic assay (direct target engagement) and a cellular assay (functional

outcome).[1]

Fluorometric HDAC Enzymatic Assay
This assay measures the ability of the compound to inhibit the deacetylation of a fluorogenic

substrate.

Reagents:

Recombinant HDAC1 or HeLa Nuclear Extract.[1]

Substrate: Fluor-de-Lys (or Boc-Lys(Ac)-AMC).[1]

Developer Solution (Trypsin/Trichostatin A).

Workflow:

Incubation: Mix 10 µL of enzyme buffer with varying concentrations of N-hydroxy-2,4-
dimethylbenzamide (0.1 nM to 100 µM).[1]
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Substrate Addition: Add 10 µL of acetylated fluorogenic substrate. Incubate at 37°C for 30

minutes.

Development: Add 20 µL of Developer Solution containing Trypsin. (Trypsin cleaves the

deacetylated substrate, releasing the fluorophore).

Readout: Measure fluorescence (Ex: 360 nm / Em: 460 nm).

Analysis: Plot Relative Fluorescence Units (RFU) vs. Log[Concentration] to determine IC₅₀.

Cellular Western Blotting (Acetylation Markers)
This protocol confirms that the inhibitor penetrates the cell membrane and engages the target

in a biological context.

Target Markers: Acetyl-Histone H3 (Lys9/Lys14) and Acetyl-Tubulin.[1]
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Figure 2: Cellular validation workflow for epigenetic modulation.

Protocol:

Seed Cells: Plate cancer cells (e.g., HCT116) at 70% confluency.

Treat: Apply N-hydroxy-2,4-dimethylbenzamide at 1x, 5x, and 10x the enzymatic IC₅₀ for

24 hours. Include a DMSO control.[1]

Lysis: Lyse cells in RIPA buffer supplemented with protease inhibitors and 1 µM Trichostatin

A (to prevent deacetylation during lysis—Critical Step).

Blotting: Separate proteins via SDS-PAGE, transfer to PVDF, and probe with anti-Acetyl-H3

antibodies.[1]
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Result Interpretation: A dose-dependent increase in band intensity for Acetyl-H3 compared to

the loading control (Beta-Actin) confirms HDAC inhibition.[1]

Comparative SAR Context
Understanding where this molecule fits in the broader landscape of HDAC inhibitors is vital for

drug design.

Compound Structure Type Selectivity Potency Note

N-hydroxy-2,4-

dimethylbenzamide

Short-chain

Hydroxamate
Pan-HDAC (Class I/II)

Moderate.[1] Lacks

the "linker" region to

reach deep pockets

efficiently, but the 2,4-

dimethyl cap adds

lipophilic interactions.

Vorinostat (SAHA)
Long-chain

Hydroxamate
Pan-HDAC

High.[1] The aliphatic

chain allows the ZBG

to reach the Zn²⁺

while the cap sits on

the surface.

MS-275 (Entinostat) Amino-benzamide Class I Selective

High.[1] Does not use

a hydroxamic acid;

uses an amino-amide

to bind Zinc.[1]

Technical Note on Selectivity: While hydroxamic acids are generally "pan-inhibitors," the 2,4-

dimethyl substitution on the benzamide cap can introduce subtle selectivity.[1] The steric bulk

at the ortho and para positions may clash with the surface residues of specific HDAC isoforms

(e.g., HDAC6 vs. HDAC1), potentially reducing potency against isoforms with narrower active

site entrances [1].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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